Cas no 480450-71-3 ((1R, 2S, 5S)-2-Amino Edoxaban)

• Product Name: (1R, 2S, 5S)-2-Amino Edoxaban
• CAS No: 480450-71-3
• MF: C₁₇H₂₇N₅O₂S
• MW: 365.493582010269
• CID: 2648048
• Update Time: 2025-06-11

(1R, 2S, 5S)-2-Amino Edoxaban Chemical and Physical Properties

Names and Identifiers

• Edoxaban-M2
• W1D9UGS1SE
• N-[(1R,2S,5S)-2-amino-5-(dimethylcarbamoyl)cyclohexyl]-5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridine-2-carboxamide
• Des((2-((5-chloro-2-pyridyl)amino)-2-oxo-acetyl))edoxaban
• Thiazolo(5,4-C)pyridine-2-carboxamide, N-((1R,2S,5S)-2-amino-5-((dimethylamino)carbonyl)cyclohexyl)-4,5,6,7-tetrahydro-5-methyl-
• (1R, 2S, 5S)-2-Amino Edoxaban

• Inchi： 1S/C17H27N5O2S/c1-21(2)17(24)10-4-5-11(18)13(8-10)19-15(23)16-20-12-6-7-22(3)9-14(12)25-16/h10-11,13H,4-9,18H2,1-3H3,(H,19,23)/t10-,11-,13+/m0/s1
• InChI Key： QJVMDGXTANLPMW-GMXVVIOVSA-N
• SMILES： S1C2CN(C)CCC=2N=C1C(N[C@@H]1C[C@@H](C(N(C)C)=O)CC[C@@H]1N)=O

Computed Properties

• Exact Mass: 365.18854629 g/mol
• Monoisotopic Mass: 365.18854629 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 120
• Molecular Weight: 365.5

Additional information on (1R, 2S, 5S)-2-Amino Edoxaban

Recent Advances in (1R, 2S, 5S)-2-Amino Edoxaban (CAS: 480450-71-3) Research: A Comprehensive Review

The compound (1R, 2S, 5S)-2-Amino Edoxaban (CAS: 480450-71-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its role as a key intermediate in the synthesis of Edoxaban, a direct oral anticoagulant (DOAC). Recent studies have focused on optimizing its synthetic pathways, understanding its pharmacokinetic properties, and exploring its potential applications beyond anticoagulation therapy. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

One of the most notable developments in the synthesis of (1R, 2S, 5S)-2-Amino Edoxaban involves the use of chiral catalysts to enhance enantioselectivity, thereby improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that achieved a 95% enantiomeric excess (ee) for the target compound, significantly reducing the cost and complexity of large-scale production. This breakthrough has important implications for the commercial viability of Edoxaban and its derivatives.

In addition to synthetic improvements, recent research has delved into the pharmacokinetic and pharmacodynamic properties of (1R, 2S, 5S)-2-Amino Edoxaban. A preclinical study conducted by researchers at the University of Tokyo revealed that this intermediate exhibits unique binding affinities to Factor Xa, suggesting potential for tailored anticoagulant therapies. The study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's role in modulating thrombin generation, which could lead to more personalized treatment regimens for patients with thrombotic disorders.

Beyond its traditional applications, (1R, 2S, 5S)-2-Amino Edoxaban is being explored for its anti-inflammatory and anti-cancer properties. A 2022 study in the European Journal of Pharmacology reported that derivatives of this compound exhibited inhibitory effects on tumor cell proliferation in vitro, particularly in models of colorectal cancer. These findings open new avenues for repurposing this molecule in oncology, although further in vivo studies are needed to validate these effects.

Regulatory and safety assessments of (1R, 2S, 5S)-2-Amino Edoxaban have also progressed. The European Medicines Agency (EMA) recently updated its guidelines on the impurity profiling of Edoxaban intermediates, including stringent specifications for 480450-71-3. These updates reflect the growing body of toxicological data and emphasize the need for high-purity standards in pharmaceutical manufacturing. Industry stakeholders are advised to review these guidelines to ensure compliance with evolving regulatory requirements.

In conclusion, the research landscape surrounding (1R, 2S, 5S)-2-Amino Edoxaban (CAS: 480450-71-3) continues to evolve, with significant advancements in synthesis, therapeutic applications, and regulatory science. The compound's versatility and potential for innovation make it a focal point for ongoing research in chemical biology and drug development. Future studies should aim to bridge the gap between preclinical findings and clinical applications, particularly in emerging areas such as oncology and personalized medicine.